4-chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazin-3(2H)-one
Overview
Description
4-Chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazin-3(2H)-one, commonly referred to as 4-CMP, is a synthetic compound with a wide range of applications in scientific research. It has been used in various fields such as biochemistry, pharmacology, and toxicology. 4-CMP is a versatile compound that has been used in a variety of studies due to its ability to interact with different molecules.
Scientific Research Applications
4-CMP has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme monoamine oxidase (MAO) and as an inhibitor of the enzyme phosphodiesterase (PDE). In addition, 4-CMP has been used to investigate the role of MAO in the metabolism of serotonin and dopamine. It has also been used to study the mechanisms of action of drugs such as amphetamines and cocaine.
Mechanism of Action
4-CMP is a substrate for MAO, an enzyme that is involved in the breakdown of neurotransmitters such as serotonin and dopamine. When 4-CMP is metabolized by MAO, it produces a compound called 4-chloro-2-methyl-5-hydroxypyridazin-3(2H)-one (CHP). CHP is an inhibitor of PDE, an enzyme that is involved in the breakdown of cyclic nucleotides such as cAMP and cGMP. As a result, 4-CMP can increase the levels of cAMP and cGMP in cells, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
4-CMP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the breakdown of serotonin and dopamine, resulting in increased levels of these neurotransmitters in the brain. It has also been shown to increase the levels of cAMP and cGMP in cells, which can lead to increased cell proliferation and differentiation. In addition, 4-CMP has been shown to inhibit the activity of certain enzymes involved in inflammation and cell death.
Advantages and Limitations for Lab Experiments
4-CMP has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. In addition, it is relatively non-toxic and has a low cost. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, its effects on cells and enzymes can vary depending on the concentration and duration of its use.
Future Directions
The future of 4-CMP is promising, as it has a wide range of potential applications in scientific research. It could be used to study the mechanisms of action of various drugs and to investigate the role of MAO in the metabolism of neurotransmitters. In addition, it could be used to investigate the effects of cAMP and cGMP on cell proliferation and differentiation. Finally, it could be used to study the role of inflammation and cell death in various diseases.
Synthesis Methods
The synthesis of 4-CMP involves a multi-step process. The first step is to react pyridazine-3-amine with 1-methylpiperidine-3-carboxylic acid in an acid-catalyzed reaction. This reaction produces an intermediate compound, which is then reacted with chloroacetyl chloride in the presence of a base. The resulting compound is then reacted with potassium hydroxide and heated to produce 4-CMP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazin-3(2H)-one involves the reaction of 4-chloro-2-methyl-3-nitropyridazine with 1-methylpiperidin-3-amine, followed by reduction of the nitro group to an amino group and cyclization to form the pyridazinone ring.", "Starting Materials": [ "4-chloro-2-methyl-3-nitropyridazine", "1-methylpiperidin-3-amine", "Sodium borohydride", "Acetic acid", "Methanol", "Water" ], "Reaction": [ "Step 1: 4-chloro-2-methyl-3-nitropyridazine is reacted with 1-methylpiperidin-3-amine in methanol and acetic acid to form 4-chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazine.", "Step 2: The nitro group in 4-chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazine is reduced to an amino group using sodium borohydride in methanol.", "Step 3: Cyclization of the amino group with the carbonyl group in the pyridazine ring is achieved by heating the reaction mixture in water to form 4-chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazin-3(2H)-one." ] } | |
CAS RN |
1713450-93-1 |
Product Name |
4-chloro-2-methyl-5-((1-methylpiperidin-3-yl)amino)pyridazin-3(2H)-one |
Molecular Formula |
C11H17ClN4O |
Molecular Weight |
256.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
